3-Phenylphen-d5-azopyridine
Description
3-Phenylphen-d5-azopyridine is a deuterated azo-pyridine derivative characterized by a pyridine ring substituted with an azo group (-N=N-) and a phenyl group. The "d5" designation indicates the replacement of five hydrogen atoms with deuterium, a stable isotope of hydrogen. This isotopic labeling enhances its utility in analytical chemistry, particularly as an internal standard in mass spectrometry or nuclear magnetic resonance (NMR) studies, where deuterium substitution minimizes interference during quantitative analysis . The azo group contributes to conjugation, influencing spectroscopic properties and stability, while the phenyl substituent may modulate lipophilicity and binding interactions.
Properties
Molecular Formula |
C₁₇H₁₀D₅N₅ |
|---|---|
Molecular Weight |
294.37 |
Synonyms |
3-Phenyl-5-(2-phenyl-d5-diazenyl)-2,6-pyridinediamine |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Deuterium Effects: The d5 labeling in 3-Phenylphen-d5-azopyridine distinguishes it from non-deuterated analogs like phenazopyridine. Deuterium substitution typically reduces metabolic degradation rates, enhancing stability in isotopic tracing applications .
Pharmacokinetic and Metabolic Comparisons
While direct pharmacokinetic data for 3-Phenylphen-d5-azopyridine are unavailable, insights can be extrapolated from analogs:
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